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Compound of Interest

Compound Name: ddhCTP

cat. No.: B12075710

An In-Depth Technical Guide to 3'-Deoxy-3',4'-didehydro-cytidine triphosphate (ddhCTP)

Introduction

3'-Deoxy-3',4'-didehydro-cytidine triphosphate, commonly abbreviated as ddhCTP, is a novel,
endogenously produced antiviral ribonucleotide with broad-spectrum activity.[1][2][3][4][5][6] It
is a key effector molecule in the innate immune response to viral infections.[1][2][3][4][7] This
document provides a comprehensive technical overview of ddhCTP, including its biosynthesis,
mechanism of action, synthesis protocols, and antiviral activity, tailored for researchers and
professionals in drug development.

The full name of ddhCTP is 3'-Deoxy-3',4'-didehydro-cytidine triphosphate.[1][2][3][4][7]

Biosynthesis and Antiviral Signaling

ddhCTP is synthesized by the interferon-inducible enzyme viperin (virus-inhibitory protein,
endoplasmic reticulum-associated, interferon-inducible).[1][2][4][6][8] Viperin is a member of
the radical S-adenosyl-L-methionine (SAM) superfamily of enzymes.[6][8][9] The synthesis of
ddhCTP is a crucial part of the innate immune response to a wide range of RNA and DNA
viruses.[6][8][9]

The enzymatic reaction catalyzed by viperin converts cytidine triphosphate (CTP) into ddhCTP
through a radical-based mechanism.[6][8][9][10] This process involves the abstraction of a
hydrogen atom from the CTP ribose, leading to the formation of the 3',4'-didehydro moiety.[10]
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Viperin-Catalyzed Synthesis of ddhCTP
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ddhCTP Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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